N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide

• IUPAC Name: N-[2-(4-methoxyphenyl)-4-oxochromen-6-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C23H23NO4/c1-27-18-10-7-15(8-11-18)22-14-20(25)19-13-17(9-12-21(19)28-22)24-23(26)16-5-3-2-4-6-16/h7-14,16H,2-6H2,1H3,(H,24,26)
• InChI Key: SFABSSMTSLUKHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4CCCCC4
• Molecular Formula: C23H23NO4
• Molecular Weight: 377.4 g/mol
• CAS No.: 923246-02-0

Description

N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide is a useful research compound. Its molecular formula is C23H23NO4 and its molecular weight is 377.44. The purity is usually 95%.
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Scientific Research Applications

Synthetic Protocols and Chemical Properties

• Synthetic Approaches to Chromenones : Chromenones, including compounds similar to N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]cyclohexanecarboxamide, are synthesized through various protocols. These methods include Suzuki coupling reactions for biaryl synthesis followed by lactonization, reactions of 3-formylcoumarin with silylenol ethers, and radical-mediated cyclization of arylbenzoates. Efficient procedures involve Michael acceptor reactions with dicarbonyl compounds (Mazimba, 2016).

Biochemical Applications and Toxicity Studies

• Anticancer Agent Research : Mafosfamide, a cyclophosphamide analog and related to chromenone structures by its pharmacological profile, demonstrates efficacy against various cancer cells in preclinical investigations and clinical trials. Its role in anticancer therapy highlights the importance of chromenone derivatives in medicinal chemistry (Mazur et al., 2012).
• Study on Anticancer Drugs with High Tumor Specificity : Research on compounds like 3-styrylchromones and 3-styryl-2H-chromenes, structurally related to this compound, shows high tumor specificity with minimal toxicity to keratinocytes. These findings suggest the potential for developing safer anticancer drugs (Sugita et al., 2017).

Environmental and Toxicological Studies

• Atmospheric Reactivity of Methoxyphenols : Methoxyphenols, structurally related to the core phenolic structure of this compound, are studied for their atmospheric reactivity. This research sheds light on their degradation pathways and secondary organic aerosol (SOA) formation potential, emphasizing the environmental impact of such compounds (Liu et al., 2022).